- Some observations on the formation of 1-hydroxyindoles in the Leimgruber-Batcho indole synthesis, Journal of Heterocyclic Chemistry, 1985, 22(1), 121-5
Cas no 96631-86-6 (1H-Indole-7-methanamine, N-(1H-indol-7-ylmethyl)-, hydrochloride (1:1))
96631-86-6 structure
Product Name:1H-Indole-7-methanamine, N-(1H-indol-7-ylmethyl)-, hydrochloride (1:1)
CAS No:96631-86-6
MF:C18H18ClN3
MW:311.808622837067
CID:5667544
Update Time:2024-02-02
1H-Indole-7-methanamine, N-(1H-indol-7-ylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-7-methanamine, N-(1H-indol-7-ylmethyl)-, hydrochloride (1:1)
-
- Inchi： 1S/C18H17N3.ClH/c1-3-13-7-9-20-17(13)15(5-1)11-19-12-16-6-2-4-14-8-10-21-18(14)16;/h1-10,19-21H,11-12H2;1H
- InChI Key： XFXMALRKVOGYBW-UHFFFAOYSA-N
- SMILES： N1C2=C(C=CC=C2CNCC2C3=C(C=CC=2)C=CN3)C=C1.[H]Cl
Experimental Properties
- Melting Point: 248-249 °C
1H-Indole-7-methanamine, N-(1H-indol-7-ylmethyl)-, hydrochloride (1:1) Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Tetrahydrofuran
Reference
1H-Indole-7-methanamine, N-(1H-indol-7-ylmethyl)-, hydrochloride (1:1) Raw materials
1H-Indole-7-methanamine, N-(1H-indol-7-ylmethyl)-, hydrochloride (1:1) Preparation Products
1H-Indole-7-methanamine, N-(1H-indol-7-ylmethyl)-, hydrochloride (1:1) Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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